Cas no 337920-82-8 (Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate)

Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate is a heterocyclic compound featuring a fused pyrrolothiazole core with a 3-chlorophenyl substituent and two ester functional groups. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where such scaffolds are valued for their bioactivity. The presence of the chlorophenyl group enhances lipophilicity, potentially improving membrane permeability in bioactive derivatives. The diester functionality allows for further derivatization, enabling the synthesis of amides, acids, or other intermediates. Its well-defined molecular architecture makes it a useful building block for the development of novel compounds with tailored properties.
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate structure
337920-82-8 structure
Product Name:Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
CAS No:337920-82-8
MF:
MW:
MDL:MFCD00243368
CID:4646685
Update Time:2025-06-13

Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
    • MDL: MFCD00243368

Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D141815-0.5mg
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8
0.5mg
$ 50.00 2022-06-02
TRC
D141815-1mg
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8
1mg
$ 80.00 2022-06-02
TRC
D141815-2.5mg
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8
2.5mg
$ 155.00 2022-06-02
Ambeed
A878450-1g
6,7-Dimethyl 5-(3-chlorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8 90%
1g
$611.0 2024-08-02
abcr
AB578486-500 mg
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
337920-82-8
500MG
€678.60 2023-03-20
abcr
AB578486-1 g
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
337920-82-8
1g
€1,312.80 2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00901925-1g
6,7-Dimethyl 5-(3-chlorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8 90%
1g
¥4193.0 2023-03-20
abcr
AB578486-500mg
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
337920-82-8
500mg
€678.60 2024-04-17
abcr
AB578486-1g
Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate; .
337920-82-8
1g
€1312.80 2024-04-17
A2B Chem LLC
AI71639-1mg
6,7-dimethyl 5-(3-chlorophenyl)-1H,3H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate
337920-82-8 >90%
1mg
$201.00 2024-04-20

Additional information on Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Research Brief on Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (CAS: 337920-82-8)

Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (CAS: 337920-82-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrrolothiazole class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the 3-chlorophenyl group and dicarboxylate moieties in its structure makes it a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of this compound and its derivatives. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate exhibits moderate inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study employed in vitro assays to evaluate its cytotoxicity and mechanism of action, revealing that the compound induces apoptosis via the mitochondrial pathway.

Another significant development was reported in a 2024 preprint on *BioRxiv*, where researchers explored the compound's potential as an antimicrobial agent. The study highlighted its efficacy against drug-resistant strains of *Staphylococcus aureus* and *Escherichia coli*, with minimal cytotoxicity to mammalian cells. The researchers attributed this selective toxicity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate. A 2023 paper in *Organic Letters* described a novel one-pot synthesis method that improves yield and reduces byproducts, making the compound more accessible for further research and development. This method utilizes a palladium-catalyzed coupling reaction, which has been shown to be both efficient and scalable.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate has limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, Dimethyl 5-(3-chlorophenyl)-1H-pyrrolo[1,2-c][1,3]thiazole-6,7-dicarboxylate (CAS: 337920-82-8) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities and recent synthetic advancements position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and elucidating its precise mechanisms of action to unlock its full therapeutic potential.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.